Cas no 1097180-23-8 (Benzo[d]oxazole-7-carbaldehyde)

• Product Name: Benzo[d]oxazole-7-carbaldehyde
• CAS No: 1097180-23-8
• MF: C₈H₅NO₂
• MW: 147.130801916122
• MDL: MFCD20527793
• CID: 1039683
• PubChem ID: 70700309
• Update Time: 2025-06-11

Benzo[d]oxazole-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzo[d]oxazole-7-carbaldehyde
• 1,3-Benzoxazole-7-carbaldehyde
• AT38109
• F84161
• CS-0440783
• 1097180-23-8
• A894979
• DTXSID80743165

• MDL： MFCD20527793
• Inchi： 1S/C8H5NO2/c10-4-6-2-1-3-7-8(6)11-5-9-7/h1-5H
• InChI Key： WIUZRROPAORANC-UHFFFAOYSA-N
• SMILES： O1C=NC2C=CC=C(C=O)C1=2

Computed Properties

• Exact Mass: 147.032028402g/mol
• Monoisotopic Mass: 147.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on Benzo[d]oxazole-7-carbaldehyde

Benzo[d]oxazole-7-carbaldehyde (CAS No. 1097180-23-8): A Comprehensive Overview

Benzo[d]oxazole-7-carbaldehyde (CAS No. 1097180-23-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, has shown promising applications in various areas, including pharmaceuticals, organic synthesis, and material science. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of Benzo[d]oxazole-7-carbaldehyde.

Chemical Structure and Properties

Benzo[d]oxazole-7-carbaldehyde is a heterocyclic compound with the molecular formula C₉H₆O₂. It features a benzo[d]oxazole core with an aldehyde functional group at the 7-position. The presence of the aldehyde group imparts reactivity to the molecule, making it a valuable building block in organic synthesis. The compound is typically a white to off-white solid with a melting point of around 145-147°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethylformamide (DMF).

The electronic properties of Benzo[d]oxazole-7-carbaldehyde are influenced by the conjugation between the aromatic ring and the oxazole moiety. This conjugation system contributes to the compound's stability and reactivity, making it suitable for various chemical transformations. Recent studies have explored the photophysical properties of similar compounds, highlighting their potential in fluorescence-based applications.

Synthesis Methods

The synthesis of Benzo[d]oxazole-7-carbaldehyde can be achieved through several routes, each offering different advantages in terms of yield and purity. One common method involves the condensation of 2-aminothiophenol with an appropriate aldehyde followed by oxidation to form the oxazole ring. Another approach involves the cyclization of an appropriately substituted benzaldehyde with hydroxylamine under acidic conditions.

A recent study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method that combines these steps into a more efficient process. This method not only simplifies the synthetic route but also improves the overall yield and purity of Benzo[d]oxazole-7-carbaldehyde. The use of green chemistry principles in this synthesis highlights its environmental sustainability.

Applications in Medicinal Chemistry

Benzo[d]oxazole-7-carbaldehyde has shown promise in medicinal chemistry due to its ability to act as a scaffold for drug discovery. The presence of the aldehyde group allows for easy modification through various chemical reactions, such as reductive amination and Wittig reactions. These modifications can lead to the development of new compounds with improved pharmacological properties.

A notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, researchers at a leading pharmaceutical company have used derivatives of Benzo[d]oxazole-7-carbaldehyde to design potent inhibitors of protein kinases, which are key targets in cancer therapy. These inhibitors have demonstrated significant antiproliferative effects in vitro and are currently undergoing preclinical evaluation.

Potential Uses in Materials Science

Beyond medicinal chemistry, Benzo[d]oxazole-7-carbaldehyde has found applications in materials science due to its unique electronic and optical properties. The compound can be used as a building block for constructing functional polymers and supramolecular assemblies. These materials have potential uses in areas such as organic electronics, sensors, and light-emitting diodes (LEDs).

A recent study published in Advanced Materials explored the use of Benzo[d]oxazole-7-carbaldehyde-based polymers as active layers in organic photovoltaic devices. The researchers found that these polymers exhibited excellent charge transport properties and high photovoltaic efficiencies, making them promising candidates for next-generation solar cells.

Safety Considerations and Handling

In case of accidental exposure, immediate first aid measures should be taken, followed by medical attention if necessary. It is also important to dispose of any waste containing Benzo[d]oxazole-7-carbaldehyde according to local regulations to ensure environmental safety.

Conclusion

Benzo[d]oxazole-7-carbaldehyde (CAS No. 1097180-23-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in medicinal chemistry and materials science. As ongoing research continues to uncover new applications and properties, Benzo[d]oxazole-7-carbaldehyde is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.